2-Ethyl-1-fluoro-4-methoxybenzene

• CAS No.: 196519-61-6
• Molecular Formula: C9H11FO
• Molecular Weight: 154.18 g/mol
• IUPAC Name: 2-ethyl-1-fluoro-4-methoxybenzene
• InChI: InChI=1S/C9H11FO/c1-3-7-6-8(11-2)4-5-9(7)10/h4-6H,3H2,1-2H3
• InChI Key: WVDJPQIQKSISAH-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)OC)F
• Synonyms: Benzene, 2-ethyl-1-fluoro-4-methoxy- (9CI)

Description

2-Ethyl-1-fluoro-4-methoxybenzene, also known as this compound, is a useful research compound. Its molecular formula is C9H11FO and its molecular weight is 154.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9 g of 3-ethenyl-4-fluoroanisole in 200 ml of ethanol was added 0.9 g of palladium/carbon. The resulting mixture was stirred under hydrogen atmosphere overnight, and filtered through Celite. The filtrate was evaporated, and the resulting residue was subjected to silica gel column chromatography (developer: 50% ethyl acetate/n-hexane) to give 7.0 g of the title compound as a colorless oil.